Cas no 2408962-04-7 (tert-butyl N-{[3-(2-hydroxyethanesulfonyl)phenyl]methyl}carbamate)

• Product Name: tert-butyl N-{[3-(2-hydroxyethanesulfonyl)phenyl]methyl}carbamate
• CAS No: 2408962-04-7
• MF: C₁₄H₂₁NO₅S
• MW: 315.385243177414
• CID: 6324971
• PubChem ID: 165699884
• Update Time: 2025-06-07

tert-butyl N-{[3-(2-hydroxyethanesulfonyl)phenyl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7548286
• tert-butyl N-{[3-(2-hydroxyethanesulfonyl)phenyl]methyl}carbamate
• 2408962-04-7

• Inchi： 1S/C14H21NO5S/c1-14(2,3)20-13(17)15-10-11-5-4-6-12(9-11)21(18,19)8-7-16/h4-6,9,16H,7-8,10H2,1-3H3,(H,15,17)
• InChI Key： ZYFLPDOQSBKOQM-UHFFFAOYSA-N
• SMILES： S(CCO)(C1C=CC=C(CNC(=O)OC(C)(C)C)C=1)(=O)=O

Computed Properties

• Exact Mass: 315.11404394g/mol
• Monoisotopic Mass: 315.11404394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 101Ų

Additional information on tert-butyl N-{[3-(2-hydroxyethanesulfonyl)phenyl]methyl}carbamate

Introduction to tert-butyl N-{[3-(2-hydroxyethanesulfonyl)phenyl]methyl}carbamate (CAS No. 2408962-04-7)

tert-butyl N-{[3-(2-hydroxyethanesulfonyl)phenyl]methyl}carbamate (CAS No. 2408962-04-7) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of tert-butyl N-{[3-(2-hydroxyethanesulfonyl)phenyl]methyl}carbamate is composed of a tert-butyl group attached to a carbamate moiety, which is further linked to a phenyl ring substituted with a 2-hydroxyethanesulfonyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The tert-butyl group provides steric protection and enhances the stability of the compound, while the carbamate functionality is known for its ability to form reversible covalent bonds with biological targets. The 2-hydroxyethanesulfonyl group introduces hydrophilic characteristics, which can influence the compound's solubility and bioavailability.

Recent studies have focused on the synthesis and optimization of tert-butyl N-{[3-(2-hydroxyethanesulfonyl)phenyl]methyl}carbamate. One notable approach involves the use of green chemistry principles to develop environmentally friendly synthetic routes. For instance, a research team at the University of California, Berkeley, reported a highly efficient and scalable method for synthesizing this compound using catalytic hydrogenation and microwave-assisted reactions. This method not only reduces the use of hazardous reagents but also minimizes waste generation, aligning with sustainable chemistry practices.

In terms of biological activities, tert-butyl N-{[3-(2-hydroxyethanesulfonyl)phenyl]methyl}carbamate has shown promising results in various preclinical studies. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to possess neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative diseases like Alzheimer's and Parkinson's disease.

The mechanism of action of tert-butyl N-{[3-(2-hydroxyethanesulfonyl)phenyl]methyl}carbamate has been extensively investigated. Research indicates that it selectively targets specific enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). By modulating these enzymes, the compound can effectively reduce inflammation without causing significant side effects commonly associated with traditional anti-inflammatory drugs like nonsteroidal anti-inflammatory drugs (NSAIDs).

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-{[3-(2-hydroxyethanesulfonyl)phenyl]methyl}carbamate. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients and exhibits favorable pharmacokinetic properties. These findings have paved the way for further clinical investigations to explore its therapeutic potential in various inflammatory conditions.

Beyond its therapeutic applications, tert-butyl N-{[3-(2-hydroxyethanesulfonyl)phenyl]methyl}carbamate has also been studied for its potential use in diagnostic imaging. Researchers at Harvard Medical School have developed a radiolabeled derivative of this compound that can be used for positron emission tomography (PET) imaging. This derivative has shown high specificity for binding to certain biomarkers associated with inflammatory diseases, providing valuable insights into disease progression and treatment response.

In conclusion, tert-butyl N-{[3-(2-hydroxyethanesulfonyl)phenyl]methyl}carbamate (CAS No. 2408962-04-7) is a multifaceted compound with significant potential in both therapeutic and diagnostic applications. Its unique chemical structure and biological activities make it an attractive target for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms and applications, this compound is poised to play a crucial role in advancing medical treatments for various diseases.